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Compound of Interest

Compound Name: 2-Bromo-3-methylbutanal

Cat. No.: B1278959

Authored for Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed examination of 2-Bromo-3-methylbutanal, a halogenated
aldehyde of significant interest in synthetic organic chemistry. As a bifunctional molecule, it
serves as a versatile building block for the construction of more complex molecular
architectures, particularly within the pharmaceutical and fine chemical industries. This
document delineates its structural and physicochemical properties, explores robust synthetic
methodologies while addressing common challenges, details its key reactive pathways, and
outlines its practical applications and safety protocols.

Nomenclature and Molecular Structure

The International Union of Pure and Applied Chemistry (IUPAC) name for the compound is 2-
Bromo-3-methylbutanal.[1][2] The structure consists of a four-carbon butanal chain with a
bromine atom substituted at the alpha-carbon (position 2) and a methyl group at position 3,
forming an isopropy! group.
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Step 3: Deprotection
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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